(Ac)-LPSDDLEFWCHVMY-NH2(Ac)-LPSDDLEFWCHVMY-NH2

• Molecular Formula: C₈₃H₁₁₄N₁₈O₂₃S₂
• Molecular Weight: 1796.05
• IUPAC Name: (4S)-4-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-acetamido-4-methylpentanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxypropanoyl]amino]-3-carboxypropanoyl]amino]-3-carboxypropanoyl]amino]-4-methylpentanoyl]amino]-5-[[(2S)-1-[[(2S)-1-[[(2R)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-amino-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-(1H-imidazol-4-yl)-1-oxopropan-2-yl]amino]-1-oxo-3-sulfanylpropan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C83H114N18O23S2/c1-42(2)29-56(92-76(117)60(35-67(107)108)96-77(118)61(36-68(109)110)97-79(120)63(39-102)98-81(122)65-19-14-27-101(65)83(124)62(30-43(3)4)88-45(7)103)73(114)89-53(24-25-66(105)106)71(112)93-57(32-46-15-10-9-11-16-46)74(115)94-58(33-48-37-86-52-18-13-12-17-51(48)52)75(116)99-64(40-125)80(121)95-59(34-49-38-85-41-87-49)78(119)100-69(44(5)6)82(123)90-54(26-28-126-8)72(113)91-55(70(84)111)31-47-20-22-50(104)23-21-47/h9-13,15-18,20-23,37-38,41-44,53-65,69,86,102,104,125H,14,19,24-36,39-40H2,1-8H3,(H2,84,111)(H,85,87)(H,88,103)(H,89,114)(H,90,123)(H,91,113)(H,92,117)(H,93,112)(H,94,115)(H,95,121)(H,96,118)(H,97,120)(H,98,122)(H,99,116)(H,100,119)(H,105,106)(H,107,108)(H,109,110)/t53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,69-/m0/s1
• SMILES: CC(C)CC(C(=O)NC(CCC(=O)O)C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CC2=CNC3=CC=CC=C32)C(=O)NC(CS)C(=O)NC(CC4=CNC=N4)C(=O)NC(C(C)C)C(=O)NC(CCSC)C(=O)NC(CC5=CC=C(C=C5)O)C(=O)N)NC(=O)C(CC(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(CO)NC(=O)C6CCCN6C(=O)C(CC(C)C)NC(=O)C
• synonym: (Ac)-LPSDDLEFWCHVMY-NH2

Description

Fz7-21 is a selective peptide inhibitor of Frizzled 7 receptors.

Scientific Research Applications

Large-scale Isolation of CD34+ Cells

• Application : The Amgen Cell Selection Device (ACSD) is used for the selection of CD34+ cells, demonstrating high performance and purity, ideal for clinical applications like tumor cell purging and gene therapy (McNiece et al., 1997).

Effects of Acteoside on Inflammation

• Application : Acteoside (AC) has been studied for its protective role in lipopolysaccharide (LPS)-induced acute lung injury, suggesting potential therapeutic applications (Wang Jing et al., 2015).

Off-resonance Energy Absorption in Linear Paul Trap

• Application : This study focuses on mass selective resonant quenching (MSRQ) in linear Paul traps (LPT), relevant to mass spectrometry and ion-molecule reactions (Sivarajah et al., 2013).

Defective LPS Signaling in Mice

• Application : Research on mutations in the Tlr4 gene affecting LPS signaling in mice, relevant to understanding immune responses to Gram-negative infections (Poltorak et al., 1998).

Development of an Enzyme Immunoassay

• Application : The development of an enzyme immunoassay for Acetyl-Ser-Asp-Lys-Pro (AcSDKP) and its analogs, important in the context of hematopoietic stem cell protection (Junot et al., 2001).

Bifunctional Metal-Organic Frameworks

• Application : Utilization of NH2-MIL-101 MOFs in biosensors for screening acid phosphatase (ACP) activity, highlighting the role of nanotechnology in medical diagnostics (Li et al., 2019).

Learning Science by Doing Science

• Application : Exploring the 'Learning-science-by-doing-science' (LSDS) model in postsecondary education, emphasizing authentic science research experiences (Labouta et al., 2018).